Cas no 6066-82-6 (1-hydroxypyrrolidine-2,5-dione)

1-hydroxypyrrolidine-2,5-dione is a versatile intermediate for organic synthesis, offering high reactivity and selectivity in various chemical transformations. Its unique structure enables efficient production of pyrrole derivatives, which find applications in pharmaceuticals, agrochemicals, and materials science. Notably, it exhibits stability under mild conditions, facilitating its use in industrial processes.
1-hydroxypyrrolidine-2,5-dione structure
6066-82-6 structure
Product Name:1-hydroxypyrrolidine-2,5-dione
CAS No:6066-82-6
MF:C4H5NO3
MW:115.0874
MDL:MFCD00005516
CID:46380
PubChem ID:80170
Update Time:2025-08-27

1-hydroxypyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • 1-Hydroxypyrrolidine-2,5-dione
    • 1-Hydroxy-2,5-pyrrolidinedione
    • N-Hydroxysuccinimide (HOSu)
    • HOSu~1-Hydroxy-2,5-pyrrolidinedione
    • N-Hydroxysuccinimide,(1-Hydroxy-2,5-pyrrolidine- dione)
    • HOSu
    • N-Hydroxysuccinimide
    • NHS
    • HONSU
    • N-HYDROXY-2,5-PYRROLIDINEDIONE
    • N-HYDROXYSUCCINIMDE
    • N-HYDROXYSUCCINIMIDE POLYMER-BOUND
    • 1-hydroxy-5-pyrrolidinedione
    • 1-Hydroxysuccinimide
    • 5-Pyrrolidinedione,1-hydroxy-2
    • N-Hydroxysuccinimide [Coupling Reagent for Peptide]
    • HOSU (N-Hydroxysuccinimide)
    • N-Hydroxy succinimide
    • 2,5-Pyrrolidinedione, 1-hydroxy-
    • Succinimide, N-hydroxy-
    • N-hydroxysuccinimid
    • N-hydroxy-succinimide
    • MJE3791M4T
    • NQTADLQHYWFPDB-UHFFFAOYSA-N
    • 1-hydroxypyrrolidin-2,5-dion
    • 1-hydroxy-pyrrolidine-2,5-dione
    • N-h
    • N-Hydroxysuccinimide,99%
    • 1-hydroxypyrrolidine-2,5-dione
    • MDL: MFCD00005516
    • Inchi: 1S/C4H5NO3/c6-3-1-2-4(7)5(3)8/h8H,1-2H2
    • InChI Key: NQTADLQHYWFPDB-UHFFFAOYSA-N
    • SMILES: O([H])N1C(C([H])([H])C([H])([H])C1=O)=O
    • BRN: 113913

Computed Properties

  • Exact Mass: 115.02700
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: -1.4
  • Topological Polar Surface Area: 57.6

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.4769 (rough estimate)
  • Melting Point: 95-98 °C (lit.)
  • Boiling Point: 262.4°C at 760 mmHg
  • Flash Point: 112.5℃
  • Refractive Index: 1.4080 (estimate)
  • PH: 5-7 (50g/l, H2O, 20℃)
  • Water Partition Coefficient: dissolution
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, acid chlorides, acid anhydrides, strong bases. Protect from moisture.
  • PSA: 57.61000
  • LogP: -0.53750
  • Solubility: dissolve in water
  • Sensitiveness: Hygroscopic

1-hydroxypyrrolidine-2,5-dione Security Information

  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P280;P302+P352;P305+P351+P338;P261
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S22-S24/25-S26
  • Hazardous Material Identification: Xi
  • Safety Term:S24/25
  • Risk Phrases:R36/37/38
  • TSCA:Yes
  • Storage Condition:Inert atmosphere,Room Temperature

1-hydroxypyrrolidine-2,5-dione Customs Data

  • HS CODE:2925190090
  • Customs Data:

    China Customs Code:

    2925190090

    Overview:

    2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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1-hydroxypyrrolidine-2,5-dione Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:6066-82-6)N-Hydroxysuccinimide
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1-hydroxypyrrolidine-2,5-dione Spectrogram

GC-MS
GC-MS
1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:6066-82-6)N-Hydroxysuccinimide
LE7369;LE1643552
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:6066-82-6)N-Hydroxysuccinimide
sfd1317;1643552
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry
Email